Cas no 1506632-48-9 (4-(3-Methylpyrazin-2-yl)oxane-4-carboxylic acid)

• Product Name: 4-(3-Methylpyrazin-2-yl)oxane-4-carboxylic acid
• CAS No: 1506632-48-9
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5767392
• PubChem ID: 96793071
• Update Time: 2025-11-06

4-(3-Methylpyrazin-2-yl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1870716
• 4-(3-methylpyrazin-2-yl)oxane-4-carboxylic acid
• 1506632-48-9
• 4-(3-Methylpyrazin-2-yl)oxane-4-carboxylic acid

• Inchi： 1S/C11H14N2O3/c1-8-9(13-5-4-12-8)11(10(14)15)2-6-16-7-3-11/h4-5H,2-3,6-7H2,1H3,(H,14,15)
• InChI Key： FSKYHYQBXONBAS-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2C(C)=NC=CN=2)CC1

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 72.3Ų

Additional information on 4-(3-Methylpyrazin-2-yl)oxane-4-carboxylic acid

4-(3-Methylpyrazin-2-yl)oxane-4-carboxylic acid (CAS No. 1506632-48-9): A Comprehensive Overview

4-(3-Methylpyrazin-2-yl)oxane-4-carboxylic acid (CAS No. 1506632-48-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic carboxylic acid derivative combines a pyrazine ring with an oxane (tetrahydropyran) moiety, making it a versatile building block for drug discovery and material science applications. The compound's unique structural features, including the 3-methylpyrazine substitution and the oxane-4-carboxylic acid functional group, contribute to its diverse reactivity profile and potential biological activities.

In recent years, researchers have shown growing interest in pyrazine derivatives due to their wide range of pharmacological properties. The 4-(3-Methylpyrazin-2-yl)oxane-4-carboxylic acid structure is particularly intriguing as it merges the hydrogen-bonding capabilities of the carboxylic acid group with the electron-rich characteristics of the pyrazine ring. This combination creates opportunities for developing novel small molecule therapeutics, especially in areas such as kinase inhibition and metabolic disorder treatment. The compound's molecular weight of 222.23 g/mol and moderate polarity make it suitable for various formulation approaches in drug development.

The synthesis of 4-(3-Methylpyrazin-2-yl)oxane-4-carboxylic acid typically involves multi-step organic transformations, often starting from commercially available pyrazine precursors. Modern synthetic approaches frequently employ catalytic methods to construct the oxane ring system, followed by selective functionalization at the 4-position. Recent advances in green chemistry have also influenced the production of such compounds, with researchers exploring more sustainable routes that minimize hazardous byproducts and improve atom economy. These developments align with current industry trends toward environmentally friendly pharmaceutical manufacturing.

From an analytical perspective, 4-(3-Methylpyrazin-2-yl)oxane-4-carboxylic acid can be characterized using standard techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. The compound typically shows good stability under standard storage conditions, though like many carboxylic acids, it may require protection from moisture in long-term storage. Its solubility profile—moderately soluble in polar organic solvents but less so in water—makes it suitable for various formulation strategies in drug development pipelines.

In pharmaceutical applications, the 4-(3-Methylpyrazin-2-yl)oxane scaffold has shown promise as a privileged structure for medicinal chemistry. The carboxylic acid group serves as an excellent handle for further derivatization, allowing medicinal chemists to create amides, esters, or other derivatives with tailored properties. Recent patent literature reveals growing interest in similar structures for treating inflammatory conditions and metabolic disorders, positioning 1506632-48-9 as a valuable intermediate in these research areas.

The agrochemical industry has also explored compounds with the pyrazine-oxane motif for developing new crop protection agents. The structural features of 4-(3-Methylpyrazin-2-yl)oxane-4-carboxylic acid may contribute to interactions with biological targets in pests or pathogens, though specific applications remain proprietary information within major agrochemical companies. This dual potential in both pharmaceutical and agricultural applications makes the compound particularly interesting from a commercial perspective.

Market trends indicate increasing demand for specialized heterocyclic building blocks like 4-(3-Methylpyrazin-2-yl)oxane-4-carboxylic acid. Contract research organizations and custom synthesis providers report growing inquiries about such compounds, reflecting the expansion of drug discovery programs worldwide. The compound's CAS number (1506632-48-9) serves as a unique identifier in global chemical databases, facilitating its tracking in regulatory submissions and supply chain management.

From a regulatory standpoint, 4-(3-Methylpyrazin-2-yl)oxane-4-carboxylic acid is not currently classified as hazardous under major chemical safety regulations. However, as with all laboratory chemicals, appropriate handling procedures should be followed. The compound's safety profile and environmental impact continue to be evaluated as part of ongoing research into its applications, with particular attention to green chemistry principles in its synthesis and use.

Recent scientific literature highlights several analogs of 4-(3-Methylpyrazin-2-yl)oxane-4-carboxylic acid showing interesting biological activities, suggesting potential future directions for research with this compound. These include modified versions with different substituents on the pyrazine ring or alternative heterocyclic systems fused to the oxane moiety. Such structural variations demonstrate the flexibility of this chemical scaffold in drug design and the importance of 1506632-48-9 as a starting point for further exploration.

In conclusion, 4-(3-Methylpyrazin-2-yl)oxane-4-carboxylic acid represents an important intermediate in modern chemical research, with applications spanning pharmaceutical development, agrochemical innovation, and material science. Its unique combination of structural features, synthetic accessibility, and derivatization potential make it a valuable tool for researchers across multiple disciplines. As the demand for novel heterocyclic compounds continues to grow in life sciences, compounds like 1506632-48-9 will likely play increasingly important roles in the development of next-generation therapeutic and agricultural solutions.